Cas no 2137077-55-3 (3-Hexanone, 2-amino-6-cyclopropyl-, (2R)-)

• Product Name: 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)-
• CAS No: 2137077-55-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5293489
• Update Time: 2025-10-31

3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)-

• Inchi： 1S/C9H17NO/c1-7(10)9(11)4-2-3-8-5-6-8/h7-8H,2-6,10H2,1H3/t7-/m1/s1
• InChI Key： BTQFSWVRNMSKQG-SSDOTTSWSA-N
• SMILES： C[C@@H](N)C(=O)CCCC1CC1

Additional information on 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)-

Introduction to 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- (CAS No. 2137077-55-3)

3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- (CAS No. 2137077-55-3) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of amino ketones and is characterized by its cyclopropyl and amino functionalities, which contribute to its chemical reactivity and biological significance.

The (2R) configuration of this compound is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many organic molecules. The presence of a chiral center can lead to enantiomers with distinct biological effects, making the synthesis and isolation of specific enantiomers a critical aspect of drug development.

3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- has been the subject of several recent studies exploring its potential applications in various therapeutic areas. One such area is its use as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic value. The cyclopropyl group, known for its strain energy and reactivity, can participate in a variety of chemical reactions, making this compound a valuable building block in organic synthesis.

In the context of medicinal chemistry, 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- has shown promise as a lead compound for the development of new drugs. Its amino ketone structure is similar to that found in several clinically approved drugs, suggesting potential pharmacological activities such as anti-inflammatory, analgesic, and anti-cancer properties. Recent research has focused on optimizing the structure of this compound to enhance its biological activity and reduce potential side effects.

The synthesis of 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- typically involves multi-step processes that ensure high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution are commonly employed to achieve this goal. The ability to produce this compound with high enantiomeric excess is essential for its use in pharmaceutical applications, where the purity and consistency of the active ingredient are paramount.

Beyond its role as a pharmaceutical intermediate, 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- has also been investigated for its potential use in materials science. The unique combination of functional groups in this molecule can lead to interesting physical properties when incorporated into polymers or other materials. For example, the cyclopropyl group can impart rigidity and stability to polymer chains, while the amino ketone functionality can provide reactive sites for further chemical modification.

In summary, 3-Hexanone, 2-amino-6-cyclopropyl-, (2R)- (CAS No. 2137077-55-3) is a versatile compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of drug discovery and materials science. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing these fields.